Cas no 1782959-06-1 ((2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine)

• Product Name: (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine
• CAS No: 1782959-06-1
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 5291897
• Update Time: 2026-03-10

(2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine
• starbld0043843

• Inchi： 1S/C13H15F4N/c14-11-7-4-8-18(12(11)13(15,16)17)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2/t11-,12-/m1/s1
• InChI Key： YIJWZMDLGVFHEO-VXGBXAGGSA-N
• SMILES： F[C@@H]1CCCN(CC2C=CC=CC=2)[C@H]1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 3.8
• Topological Polar Surface Area: 3.2

Additional information on (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine

Comprehensive Overview of (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine (CAS No. 1782959-06-1)

The compound (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine (CAS No. 1782959-06-1) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and functional group arrangement. This molecule features a benzyl group at the 1-position, a fluoro substituent at the 3-position, and a trifluoromethyl group at the 2-position, all configured in the (2R,3R) stereochemistry. Such structural attributes make it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated piperidines has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. The (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine is no exception, with researchers exploring its potential in central nervous system (CNS) therapeutics and antimicrobial agents. Its trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to improve binding affinity and pharmacokinetic properties. This aligns with the growing trend of fluorine in drug discovery, a topic frequently searched in academic and industrial databases.

The synthesis of (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine often involves asymmetric catalysis or chiral resolution techniques, reflecting the broader challenges and innovations in stereoselective synthesis. These methods are pivotal for producing enantiomerically pure compounds, a requirement for many FDA-approved drugs. Discussions around green chemistry and sustainable synthesis routes also intersect with this compound, as researchers seek to minimize waste and energy consumption during its production.

From an analytical perspective, the characterization of CAS No. 1782959-06-1 relies heavily on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These tools are essential for confirming the stereochemistry and purity of the compound, which are critical for its application in high-value research. The compound's physicochemical properties, including solubility and stability, are also frequently studied to optimize its use in formulation development.

Beyond pharmaceuticals, (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine has potential applications in material science, particularly in the design of fluorinated polymers or liquid crystals. The incorporation of fluoro and trifluoromethyl groups can alter material properties such as thermal stability and dielectric constants, making them suitable for electronic or optical devices. This versatility underscores the compound's relevance in interdisciplinary research.

In summary, (2R,3R)-1-Benzyl-3-fluoro-2-(trifluoromethyl)piperidine (CAS No. 1782959-06-1) represents a compelling case study in modern chemical research. Its structural complexity, combined with its broad applicability, makes it a subject of ongoing investigation. As the scientific community continues to explore fluorine chemistry and chiral building blocks, this compound is poised to remain a key player in innovation across multiple fields.